N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(4-methoxyphenyl)-4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H26N6O2/c1-28-17-6-4-16(5-7-17)22-20(27)26-14-12-24(13-15-26)18-8-9-21-19(23-18)25-10-2-3-11-25/h4-9H,2-3,10-15H2,1H3,(H,22,27)
• InChI Key: AJDWQGVAHMPZHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCC4
• Molecular Formula: C20H26N6O2
• Molecular Weight: 382.5 g/mol

Description

N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide, also known as MPPI, is a chemical compound that has been of great interest to researchers due to its potential therapeutic applications. MPPI is a piperazine derivative that has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide is not fully understood. However, it is believed that this compound acts by inhibiting various cellular pathways that are involved in disease progression. This compound has been shown to inhibit the activity of several enzymes, including tyrosine kinases and topoisomerases. This compound has also been found to inhibit the expression of various cytokines and chemokines that are involved in inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to have antiviral activity against several viruses, including HIV-1 and influenza A virus.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide has several advantages for lab experiments. This compound is easy to synthesize and can be obtained in high yields and purity. This compound has been shown to have activity against a wide range of diseases, making it a versatile research tool. However, this compound also has several limitations. This compound has poor solubility in water, which can make it difficult to use in certain experiments. This compound also has limited stability in solution, which can make it difficult to store and handle.

Future Directions

There are several future directions for N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide research. One potential direction is to investigate the use of this compound in combination with other drugs to enhance its therapeutic efficacy. Another potential direction is to investigate the use of this compound in the treatment of other diseases, such as autoimmune diseases and metabolic disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide involves a series of chemical reactions that convert starting materials into the final product. The starting materials for this compound synthesis include 4-methoxyphenylpiperazine, 2-chloro-4-pyrimidinamine, and 1-pyrrolidinecarboxamide. These starting materials are reacted in the presence of various reagents and solvents to produce this compound. The synthesis of this compound has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to have activity against a wide range of diseases, including cancer, neurological disorders, and infectious diseases. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to have antiviral activity against several viruses, including HIV-1 and influenza A virus.